Cas no 71-62-5 (Veratridine)

• Product Name: Veratridine
• CAS No: 71-62-5
• MF: C₃₆H₅₁NO₁₁
• MW: 673.790251970291
• CID: 565542
• Update Time: 2025-10-29

Veratridine Chemical and Physical Properties

Names and Identifiers

• Cevane-3,4,12,14,16,17,20-heptol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,16b)-
• Veratridine
• VERATRIDINE(RG)
• 3-VERATROYLVERACEVINE
• Metergoline
• Veracevine,veratrate
• NSC 7524
• Veracevine veratrate
• Veracevine, veratrate

• Inchi： 1S/C36H51NO11/c1-19-6-11-26-31(3,40)35(43)25(17-37(26)16-19)33(42)18-34-24(32(33,41)15-27(35)38)10-9-23-30(34,2)13-12-28(36(23,44)48-34)47-29(39)20-7-8-21(45-4)22(14-20)46-5/h7-8,14,19,23-28,38,40-44H,6,9-13,15-18H2,1-5H3/t19-,23-,24-,25-,26-,27-,28-,30-,31+,32+,33+,34+,35-,36-/m0/s1
• InChI Key： FVECELJHCSPHKY-YFUMOZOISA-N
• SMILES： O1[C@@]2([C@H](CC[C@@]3(C)[C@@H]2CC[C@H]2[C@@]4(C[C@@H]([C@@]5([C@@](C)([C@@H]6CC[C@H](C)CN6C[C@H]5[C@@]4(C[C@]132)O)O)O)O)O)OC(C1C=CC(=C(C=1)OC)OC)=O)O

Computed Properties

• Exact Mass: 673.34600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 179

Experimental Properties

• Color/Form: Light yellow amorphous powder \ strong water holding capacity
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180 ºC
• Boiling Point: 689.74°C (rough estimate)
• Refractive Index: 1.6630 (estimate)
• Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
• PSA: 178.61000
• LogP: 1.29390
• Merck: 13,10016
• pka: 9.54(at 25℃)
• Specific Rotation: D20 +8.0° (ethanol)
• Solubility: It is generally insoluble in water and slightly soluble in diethyl ether; Dissolved in ethanol (ethanol: 50 mg/ml)

Veratridine Security Information

• Hazardous Material transportation number：UN 1544 6
• WGK Germany：2
• Hazard Category Code： 26/27/28-36/37/38-62-52/53-48/20
• Safety Instruction： 26-36/37/39-45-61-36/37-28
• FLUKA BRAND F CODES：10
• RTECS：YX5600000
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R26/27/28
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in mice (mg/kg): 1.35 i.p. (Swiss, Bauer); 0.42 i.v. (Krayer); 6.3 s.c. (Tanaka)
• Storage Condition：−20°C